Cas no 20461-95-4 (Acetic acid,2,2-bis(ethylthio)-, ethyl ester)
20461-95-4 structure
Product Name:Acetic acid,2,2-bis(ethylthio)-, ethyl ester
CAS No:20461-95-4
MF:C8H16O2S2
MW:208.341440200806
CID:272956
PubChem ID:88550
Update Time:2025-04-19
Acetic acid,2,2-bis(ethylthio)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2-bis(ethylthio)-, ethyl ester
- ethyl 2,2-bis(ethylsulfanyl)acetate
- Bis-aethylmercapto-essigsaeure-aethylester
- bis-ethylsulfanyl-acetic acid ethyl ester
- ethyl glyoxylate diethyl thioacetal
- Glyoxylic acid ethyl ester diethyl mercaptal
- 5CND477VD7
- DGQHHBMWVOYSHU-UHFFFAOYSA-
- UNII-5CND477VD7
- Ethyl bis(ethylthio)acetate
- ethyl 2, 2-bis(ethylsulfanyl)acetate
- A814581
- Ethyl-bis(ethythio)acetate
- Acetic acid, bis(ethylthio)-, ethyl ester
- ethyl 2,2-bis(ethylthio)acetate
- FT-0638001
- AKOS015915783
- Ethyl di(ethylthio)acetate
- 2,2-bis(ethylthio)acetic acid ethyl ester
- DTXSID30174425
- NS00050995
- J-013339
- 20461-95-4
- DGQHHBMWVOYSHU-UHFFFAOYSA-N
- ethyl 2,2-bis(ethylsulfanyl)ethanoate
- Acetic acid, 2,2-bis(ethylthio)-, ethyl ester
- InChI=1/C8H16O2S2/c1-4-10-7(9)8(11-5-2)12-6-3/h8H,4-6H2,1-3H3
- EINECS 243-836-3
- SCHEMBL11493884
- Ethyl bis(ethylsulfanyl)acetate #
-
- Inchi: 1S/C8H16O2S2/c1-4-10-7(9)8(11-5-2)12-6-3/h8H,4-6H2,1-3H3
- InChI Key: DGQHHBMWVOYSHU-UHFFFAOYSA-N
- SMILES: S(CC)C(C(=O)OCC)SCC
Computed Properties
- Exact Mass: 208.05900
- Monoisotopic Mass: 208.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 76.9A^2
Experimental Properties
- Color/Form: Foul smelling light yellow transparent liquid
- Density: 1.071 g/mL at 25 °C(lit.)
- Boiling Point: 70 °C0.1 mm Hg(lit.)
- Flash Point: 77 °F
- Refractive Index: n20/D 1.497(lit.)
- PSA: 76.90000
- LogP: 2.38180
- Solubility: Not determined
Acetic acid,2,2-bis(ethylthio)-, ethyl ester Security Information
- Hazardous Material transportation number:UN 3272 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: S26; S36
- FLUKA BRAND F CODES:13
-
Hazardous Material Identification:
- HazardClass:3.2
- PackingGroup:III
- Packing Group:III
- Hazard Level:3.2
- Safety Term:3.2
- Packing Group:III
- Risk Phrases:R10; R36/37/38
- Storage Condition:Flammable area
Acetic acid,2,2-bis(ethylthio)-, ethyl ester Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Acetic acid,2,2-bis(ethylthio)-, ethyl ester Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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